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Compound of Interest

Compound Name: (Z)-Fluoxastrobin

Cat. No.: B061175 Get Quote

In the competitive landscape of agricultural fungicides, fluoxastrobin and trifloxystrobin stand

out as two formidable strobilurin-class compounds. Both are broad-spectrum fungicides valued

for their efficacy against a wide array of fungal pathogens.[1][2] This guide offers a detailed,

side-by-side comparison of their performance, supported by experimental data, to assist

researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Comparative
Overview
A fundamental understanding of the physicochemical properties of these fungicides is crucial

for predicting their environmental fate and bioavailability. Both compounds are synthetic

fungicides, with fluoxastrobin being a member of the methoxyimiodihydro-dioxazines and

trifloxystrobin belonging to the strobilurin class.[1][3]
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Property Fluoxastrobin Trifloxystrobin

Molecular Formula C₂₁H₁₆ClFN₄O₅ C₂₀H₁₉F₃N₂O₄

Molecular Weight 458.83 g/mol 408.37 g/mol

Appearance White crystalline solid White powder

Melting Point 103-108 °C 72.9 °C

Water Solubility (20°C) 2.29 mg/L (at pH 7) 0.61 mg/L

Log P (octanol/water) 2.86 4.5

Vapor Pressure (20°C) 6 x 10⁻¹⁰ Pa 3.4 x 10⁻⁶ Pa

Mechanism of Action: A Shared Strategy
Both fluoxastrobin and trifloxystrobin are classified as Quinone outside Inhibitors (QoI).[3][4]

Their primary mode of action is the inhibition of mitochondrial respiration in fungal cells. They

achieve this by binding to the Qo site of the cytochrome bc1 complex (Complex III) in the

mitochondrial electron transport chain. This binding action blocks the transfer of electrons,

thereby disrupting the production of adenosine triphosphate (ATP), the essential energy

currency of the cell. The ultimate result is the inhibition of fungal spore germination and

mycelial growth.[3][4]
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Prepare Potato Dextrose Agar (PDA)

Sterilize PDA by autoclaving

Add fungicide dilutions to molten PDA

Prepare stock solutions of fungicides

Pour amended PDA into Petri plates

Inoculate center of plates with fungal plug

Incubate at appropriate temperature

Measure colony diameter

Calculate percent inhibition and EC50
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Select a uniform field with a history of the target disease

Divide the field into blocks

Randomly assign treatments to plots within each block

Apply fungicide treatments at specified growth stages

Assess disease severity and incidence periodically

Harvest plots and measure crop yield

Perform statistical analysis (e.g., ANOVA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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